Cas no 2137937-45-0 (tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate)

• Product Name: tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate
• CAS No: 2137937-45-0
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5765998
• PubChem ID: 165471176
• Update Time: 2025-07-23

tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate
• EN300-798169
• 2137937-45-0

• Inchi： 1S/C18H25NO4/c1-14(13-22-5)16(20)12-19(17(21)23-18(2,3)4)11-15-9-7-6-8-10-15/h6-10H,1,11-13H2,2-5H3
• InChI Key： RBVLXADAIOTJLO-UHFFFAOYSA-N
• SMILES： O(C(N(CC(C(=C)COC)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate

Introduction to tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate (CAS No. 2137937-45-0)

tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2137937-45-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability, bioactivity, and ability to act as intermediates in synthetic pathways.

The structural complexity of tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate is characterized by a tert-butyl group, a benzyl moiety, and a key functionalized unit: the 3-(methoxymethyl)-2-oxobut-3-en-1-yl moiety. This latter part of the molecule, often referred to as an enol ether derivative, introduces unique reactivity and potential biological activity. The presence of both electron-donating and electron-withdrawing groups within this structure suggests that it may exhibit a range of pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been growing interest in carbamate-based compounds for their potential applications in the treatment of various diseases. The tert-butyl group provides steric hindrance, which can enhance the metabolic stability of the molecule, while the benzyl group contributes to hydrophobic interactions and binding affinity. These features are particularly valuable in drug design, where optimizing both pharmacokinetic and pharmacodynamic profiles is crucial.

One of the most compelling aspects of tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate is its structural similarity to known bioactive molecules. Researchers have been exploring derivatives of carbamates as inhibitors of enzymes involved in inflammatory pathways, such as COX (cyclooxygenase) and LOX (lipoxygenase). The enol ether moiety in this compound may serve as a scaffold for designing novel inhibitors that could modulate these pathways more selectively than existing therapeutics.

Recent studies have highlighted the importance of enol ether derivatives in medicinal chemistry. These compounds have shown promise in preclinical models for their ability to interact with biological targets in a manner that can lead to therapeutic effects. For instance, modifications of the 3-(methoxymethyl)-2-oxobut-3-en-1-yl unit have been explored to enhance binding affinity and reduce off-target effects. This approach aligns with current trends in drug discovery, where personalized medicine and targeted therapy are becoming increasingly important.

The synthesis of tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the enol ether functionality necessitates careful handling to prevent unwanted side reactions. Advances in synthetic methodologies have enabled chemists to produce this compound with high purity, which is essential for subsequent biological evaluation.

In terms of biological activity, preliminary data suggest that tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate may exhibit properties relevant to anti-inflammatory and analgesic applications. The combination of structural features such as the benzyl group, tert-butyl group, and the enol ether moiety could contribute to its efficacy by modulating key signaling pathways involved in inflammation. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's stability under various conditions is another critical factor that makes it an attractive candidate for pharmaceutical development. Carbamates are known for their stability in both aqueous and organic solvents, which facilitates their use in formulation development. Additionally, the presence of polar functional groups enhances solubility, making it more amenable for oral or parenteral administration.

As research continues to uncover new applications for carbamate-based compounds, tert-butyl N-benzyl-N-[3-(methoxymethyl)-2-oxobut-3-en-1-yl]carbamate is poised to play a significant role in this evolving landscape. Its unique structural features offer opportunities for designing next-generation therapeutics with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into clinical applications.

The future direction of research on this compound may include exploring its interactions with other biological targets beyond inflammatory pathways. For example, its potential role in modulating neurotransmitter systems or affecting metabolic processes could open up new therapeutic avenues. The versatility of its molecular framework allows for further derivatization, enabling chemists to fine-tune its properties for specific applications.

In conclusion,tert-butyl N-benzly-N-[3-(methoxymethyl)-2 oxobut 31 yl] carbamate (CAS No 21379 3745 0) represents an exciting prospect in pharmaceutical chemistry Its structural complexity functional groups and potential biological activity make it a valuable compound for further study In light of current advancements in drug discovery this molecule holds promise for contributing to innovative therapeutic strategies aimed at addressing unmet medical needs